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Introduction

3,8-Diamino-6-phenylphenanthridine, more commonly known as the core structure of Ethidium
Bromide (EtBr), is a versatile fluorescent dye with a long-standing presence in molecular
biology and cell analysis.[1] Its primary mechanism of action involves the intercalation of its
planar phenanthridine ring between the base pairs of double-stranded DNA and, to a lesser
extent, RNA.[1][2] This binding event leads to a significant enhancement of its fluorescence,
making it a valuable tool for the visualization and quantification of nucleic acids.[1]

These application notes provide detailed protocols for the use of 3,8-Diamino-6-
phenylphenanthridine (referred to as Ethidium Bromide or EtBr hereafter) in key fluorescence
microscopy techniques. The protocols are intended to be a starting point, and optimization may
be required for specific experimental conditions.

Physicochemical and Spectroscopic Properties

Proper experimental design and data interpretation require a clear understanding of the dye's
properties. The following table summarizes the key physicochemical and spectral
characteristics of Ethidium Bromide.
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Property Value Reference(s)
CAS Number 1239-45-8 [3]
Molecular Formula C21H20BrNs [3]
Molecular Weight 394.3 g/mol [3]
Appearance Dark red crystalline solid [4]

Excitation Maximum (with
DNA)

~300-360 nm (UV), ~525 nm

[5]16]

Emission Maximum (with DNA)

~605 nm (Orange-Red)

[5]16]

Fluorescence Enhancement
(with DNA)

~20-25 fold

[6]7]

Quantum Yield (in water)

Low

[5]

Quantum Yield (bound to DNA)

Significantly enhanced

[5]

Fluorescence Lifetime (in

water)

Short

[5]

Fluorescence Lifetime (bound
to DNA)

Significantly increased

[5]

Application Note 1: Nucleic Acid Visualization in
Electrophoresis Gels

Ethidium Bromide is widely used as a stain for visualizing DNA and RNA separated by agarose

or polyacrylamide gel electrophoresis. Its robust signal and ease of use have made it a staple

in molecular biology laboratories for decades.

Mechanism of Action: DNA Intercalation and
Fluorescence Enhancement

The fluorescence of Ethidium Bromide is significantly quenched in agueous solutions. Upon

binding to nucleic acids, the planar phenanthridine ring intercalates between adjacent base

pairs. This insertion into the hydrophobic core of the DNA double helix protects the dye from
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solvent quenching. Additionally, the rigid structure of the DNA restricts the torsional vibrations of
the dye molecule, leading to a dramatic increase in its fluorescence quantum vyield.

Mechanism of Fluorescence Enhancement
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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phenylphenanthridine-in-fluorescence-microscopy-techniques]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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